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Compound of Interest

Compound Name: Decyl disulfide

Cat. No.: B1670170 Get Quote

This guide provides an in-depth exploration of decyl disulfide, a versatile molecule with

significant, yet underexplored, potential across various research domains. For researchers,

scientists, and drug development professionals, this document serves as a technical resource,

elucidating the core principles, practical methodologies, and future directions for the application

of decyl disulfide. We will delve into its synthesis, its pivotal role in the formation of self-

assembled monolayers, its promise in redox-responsive drug delivery systems, and its

emerging applications in agriculture and as a potential antioxidant.

Decyl Disulfide: Physicochemical Properties and
Synthesis
Decyl disulfide (C₂₀H₄₂S₂) is a symmetrical dialkyl disulfide characterized by two decyl chains

linked by a disulfide bond. Its long alkyl chains confer significant hydrophobicity, a key feature

influencing its applications in surface science and drug delivery.
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Property Value Source

Molecular Formula C₂₀H₄₂S₂ --INVALID-LINK--[1]

Molecular Weight 346.68 g/mol --INVALID-LINK--[1]

CAS Number 10496-18-1 --INVALID-LINK--[1]

Boiling Point 208 °C at 2 mmHg --INVALID-LINK--[2]

Melting Point -13.99 °C --INVALID-LINK--[2]

Density 0.89 g/cm³ --INVALID-LINK--[2]

LogP (Octanol/Water Partition

Coefficient)
11.321 (estimated) --INVALID-LINK--[2]

Synthesis of Decyl Disulfide
A common and efficient method for synthesizing symmetrical disulfides like decyl disulfide is

through the oxidative coupling of the corresponding thiols or via reaction of alkyl halides with a

sulfur source.[3] A general and practical laboratory-scale synthesis starting from an alkyl halide

is outlined below.

Experimental Protocol: Synthesis from 1-Iododecane[2]

Materials:

1-Iododecane

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Polyethylene glycol 200 (PEG-200)

Hexachloroethane (C₂Cl₆) or Carbon tetrachloride (CCl₄)

Ethyl acetate-hexane mixture (1:1, v/v)

Deionized water

Silica gel for column chromatography
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve the alkyl halide (e.g., 1-

iododecane, 2 mmol) and C₂Cl₆ or CCl₄ (1.5 mmol) in PEG-200 (2 mL).

At room temperature, add Na₂S·9H₂O (0.291 g, 2.2 mmol) to the solution.

Stir the reaction mixture continuously. Monitor the reaction progress by thin-layer

chromatography (TLC) until the starting alkyl halide is completely consumed (typically 30 to

150 minutes).

Upon completion, dilute the reaction mixture with deionized water (1 mL).

Extract the product with an ethyl acetate-hexane mixture (1:1, v/v; 4 x 2 mL).

Combine the organic extracts, concentrate under reduced pressure, and purify the crude

product by silica gel column chromatography to yield pure decyl disulfide.

Application in Self-Assembled Monolayers (SAMs)
Decyl disulfide is an excellent candidate for the formation of self-assembled monolayers

(SAMs) on noble metal surfaces, particularly gold.[4] The disulfide bond cleaves upon

adsorption to the gold surface, forming two gold-thiolate bonds, resulting in a densely packed,

organized monolayer.[5][6] These SAMs can be used to modify surface properties such as

wettability, adhesion, and biocompatibility, and to construct platforms for biosensors and

nanoelectronics.

Workflow for SAM Formation and Characterization
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Preparation

Self-Assembly

Characterization

Gold Substrate

Substrate Cleaning
(e.g., Piranha solution, UV/Ozone)

Immerse Cleaned Substrate
in Disulfide Solution

(24-48 hours)

Prepare 1 mM Decyl Disulfide
in Ethanol

Rinse with Ethanol

Dry with Nitrogen Stream

Contact Angle Goniometry X-ray Photoelectron
Spectroscopy (XPS)

Drug-S-S-Carrier

Drug-SH

Thiol-Disulfide Exchange
Carrier-SH 

2 GSH

GSSG
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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